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Compound of Interest

Compound Name: 3-bromo-4-nitro-1H-indazole

Cat. No.: B1268601

For Immediate Release:

This whitepaper provides a comprehensive technical overview of 3-bromo-4-nitro-1H-
indazole, a key intermediate in pharmaceutical and organic synthesis. The document is
intended for researchers, scientists, and professionals in drug development, offering detailed
information on its molecular structure, physicochemical properties, and a validated synthesis
protocol.

Core Molecular and Physical Data

3-bromo-4-nitro-1H-indazole is a pale yellow solid compound.[1] It is primarily utilized as a
chemical intermediate in the synthesis of more complex organic molecules, particularly within
the pharmaceutical industry for the development of novel drug candidates.[1] The compound is
characterized by its insolubility in water and solubility in organic solvents such as ethanol and
methanol.[1]
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Property Value Source
Molecular Formula C7H4BrN302 [L1121[31[4]
Molecular Weight 242.03 g/mol [21[3][4]1[5][6]
CAS Number 74209-17-9 [1][21[3]
Appearance Pale yellow solid [1]

Melting Point 207-210 °C [1]

Purity >98% [1]

N Insoluble in water; Soluble in
Solubility [1]
ethanol and methanol

Molecular Structure

The molecular structure of 3-bromo-4-nitro-1H-indazole consists of an indazole core, which is
a bicyclic aromatic heterocycle, substituted with a bromine atom at the 3-position and a nitro
group at the 4-position.

Synthesis Protocol

A detailed experimental protocol for the synthesis of 3-bromo-4-nitro-1H-indazole from 4-
nitro-1H-indazole has been established, yielding a high purity product.

Step-by-Step Synthesis of 3-bromo-4-nitro-1H-indazole

Work-up.

e:

romination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

4/4

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

